Cas no 2227832-30-4 (tert-butyl N-{5-(1S)-1-aminoethyl-2-bromophenyl}carbamate)

• Product Name: tert-butyl N-{5-(1S)-1-aminoethyl-2-bromophenyl}carbamate
• CAS No: 2227832-30-4
• MF: C₁₃H₁₉BrN₂O₂
• MW: 315.206162691116
• CID: 6511271
• PubChem ID: 165622161
• Update Time: 2025-05-27

tert-butyl N-{5-(1S)-1-aminoethyl-2-bromophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(1S)-1-aminoethyl-2-bromophenyl}carbamate
• EN300-1890372
• tert-butyl N-{5-[(1S)-1-aminoethyl]-2-bromophenyl}carbamate
• 2227832-30-4

• Inchi： 1S/C13H19BrN2O2/c1-8(15)9-5-6-10(14)11(7-9)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)/t8-/m0/s1
• InChI Key： ZKBHWHSBCSKPOT-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)[C@H](C)N

Computed Properties

• Exact Mass: 314.06299g/mol
• Monoisotopic Mass: 314.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{5-(1S)-1-aminoethyl-2-bromophenyl}carbamate

Research Brief on tert-butyl N-{5-(1S)-1-aminoethyl-2-bromophenyl}carbamate (CAS: 2227832-30-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-{5-(1S)-1-aminoethyl-2-bromophenyl}carbamate (CAS: 2227832-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral brominated carbamate derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of targeted therapies and protease inhibitors. Recent studies highlight its role as a key building block for novel kinase inhibitors and its potential applications in modulating protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing selective Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the bromine moiety at the 2-position of the phenyl ring for subsequent palladium-catalyzed cross-coupling reactions, while the tert-butyloxycarbonyl (Boc)-protected amine group provided orthogonal protection for further functionalization. The stereochemistry at the 1-aminoethyl position was found to critically influence binding affinity to target proteins, with the (S)-configuration showing 3-5 fold greater potency than its (R)-counterpart in preliminary assays.

Structural analysis reveals that the molecular framework of 2227832-30-4 offers unique three-dimensional features that complement the binding pockets of several disease-relevant enzymes. The bromine atom serves as both a synthetic handle and a hydrophobic contact point, while the carbamate group participates in hydrogen bonding networks. Computational docking studies suggest this scaffold may have particular relevance for targets in the PI3K/AKT/mTOR pathway, with several research groups currently exploring derivatives for oncology applications.

Recent synthetic methodology developments have improved access to this compound. A 2024 Nature Protocols paper detailed an asymmetric synthesis route starting from commercially available 2-bromo-5-acetylbenzoic acid, achieving the target molecule in 6 steps with 78% overall yield and >99% enantiomeric excess. The protocol emphasizes green chemistry principles by employing biocatalytic reductive amination and solvent-free Boc protection steps, addressing previous concerns about the environmental impact of large-scale production.

Emerging applications extend beyond traditional small molecule drug development. A groundbreaking study in ACS Chemical Biology reported the incorporation of 2227832-30-4 derivatives into proteolysis-targeting chimeras (PROTACs), where the compound's rigidity and defined stereochemistry proved advantageous for designing effective E3 ligase binders. This application capitalizes on the molecule's ability to maintain spatial orientation of functional groups critical for ternary complex formation between target proteins and ubiquitin ligases.

Safety and ADME profiling of the core structure indicates favorable properties for further development. The Boc group provides metabolic stability during early-stage testing while allowing for controlled deprotection when needed. Researchers note that the bromine atom does not appear to confer significant toxicity in preliminary in vitro assays, though thorough investigation of potential reactive metabolites remains ongoing. These characteristics position 2227832-30-4 as a promising scaffold for both lead optimization and chemical biology probe development.

The compound's versatility is further demonstrated by its adoption in fragment-based drug discovery (FBDD) platforms. Several pharmaceutical companies have included 2227832-30-4 in their fragment libraries, taking advantage of its balanced physicochemical properties (MW 314.2, cLogP 2.8, PSA 58.2 Ų) and multiple vectors for growth. Crystallographic studies confirm that the scaffold maintains productive binding modes even when incorporated into larger molecular architectures.

Looking forward, researchers anticipate expanded applications of this chemical entity in targeted protein degradation, allosteric modulator development, and covalent inhibitor design. The unique combination of stereochemical definition, synthetic accessibility, and favorable physicochemical properties makes tert-butyl N-{5-(1S)-1-aminoethyl-2-bromophenyl}carbamate a valuable tool for addressing challenging targets in both academic and industrial settings. Ongoing structure-activity relationship studies promise to further elucidate the full potential of this molecular scaffold in drug discovery.